Cas no 5552-46-5 (6-Iodo-8-nitroquinoline)

• Product Name: 6-Iodo-8-nitroquinoline
• CAS No: 5552-46-5
• MF: C₉H₅IN₂O₂
• MW: 300.052674055099
• CID: 1088785
• PubChem ID: 12032369
• Update Time: 2025-10-28

6-Iodo-8-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-8-nitroquinoline
• G69610
• DTXSID30476198
• 5552-46-5
• DB-350529
• 6-iodo-8-nitroquino-line

• Inchi： 1S/C9H5IN2O2/c10-7-4-6-2-1-3-11-9(6)8(5-7)12(13)14/h1-5H
• InChI Key： MNONEVLFFGBYHO-UHFFFAOYSA-N
• SMILES： IC1C=C(C2C(=CC=CN=2)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 299.93915
• Monoisotopic Mass: 299.93957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 56.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 6-Iodo-8-nitroquinoline

6-Iodo-8-nitroquinoline (CAS No: 5552-46-5)

6-Iodo-8-nitroquinoline, a compound with the CAS registry number 5552-46-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and structural versatility. The presence of both an iodine atom at position 6 and a nitro group at position 8 imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various applications.

The quinoline skeleton itself is a fused bicyclic structure consisting of a benzene ring and a pyridine ring. This arrangement provides excellent conjugation, which is crucial for many chemical reactions and biological interactions. The substitution of an iodine atom at position 6 introduces significant electronic effects due to the high electronegativity of iodine, while the nitro group at position 8 adds both electron-withdrawing and directing effects. These features make 6-Iodo-8-nitroquinoline an ideal candidate for exploring reactivity in synthetic organic chemistry.

Recent studies have highlighted the potential of 6-Iodo-8-nitroquinoline in drug discovery, particularly in the development of anticancer agents. The compound's ability to interact with DNA through intercalation or covalent binding has been extensively investigated. Researchers have demonstrated that the iodine atom plays a critical role in enhancing the molecule's ability to bind to DNA, potentially leading to selective cytotoxicity against cancer cells. Furthermore, the nitro group contributes to redox cycling, which can generate reactive oxygen species (ROS) and induce oxidative stress in cancerous cells.

In addition to its therapeutic applications, 6-Iodo-8-nitroquinoline has shown promise in the field of materials science, particularly in the development of advanced optoelectronic materials. The compound's unique electronic properties make it a suitable candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled the precise control of the compound's structure, allowing for tailored electronic properties that meet specific application requirements.

The synthesis of 6-Iodo-8-nitroquinoline typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common approaches include nucleophilic aromatic substitution and coupling reactions, often utilizing transition metal catalysts such as palladium or copper complexes. The presence of both an iodine atom and a nitro group poses challenges due to their potential to interfere with each other during synthesis; however, recent advancements in catalytic systems have significantly improved reaction efficiency.

One of the most exciting developments involving 6-Iodo-8-nitroquinoline is its application as a building block for constructing larger molecular frameworks with enhanced functionality. For instance, researchers have successfully incorporated this compound into supramolecular assemblies, where it serves as a key component for achieving desired self-assembling behaviors. These assemblies hold great potential for applications in drug delivery systems and molecular recognition technologies.

Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of 6-Iodo-8-nitroquinoline, enabling predictive modeling for its behavior under various conditions. Density functional theory (DFT) calculations have revealed that the compound exhibits significant charge transfer capabilities, which are critical for its performance in optoelectronic devices.

In conclusion, 6-Iodo-8-nitroquinoline (CAS No: 5552-46-5) stands out as a versatile and multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique combination of structural features makes it an invaluable tool for advancing research in medicinal chemistry, materials science, and beyond.